N-(3,4-difluorophenyl)-1-(4-fluorophenyl)cyclopropanecarboxamide

• IUPAC Name: N-(3,4-difluorophenyl)-1-(4-fluorophenyl)cyclopropane-1-carboxamide
• InChI: InChI=1S/C16H12F3NO/c17-11-3-1-10(2-4-11)16(7-8-16)15(21)20-12-5-6-13(18)14(19)9-12/h1-6,9H,7-8H2,(H,20,21)
• InChI Key: SMDWHGKISBGVLY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C2=CC=C(C=C2)F)C(=O)NC3=CC(=C(C=C3)F)F
• Molecular Formula: C16H12F3NO
• Molecular Weight: 291.27 g/mol
• CAS No.: 1091462-37-1

Description

N-(3,4-difluorophenyl)-1-(4-fluorophenyl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C16H12F3NO and its molecular weight is 291.273. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Properties

• Synthesis Techniques

  Recent advancements in synthesis techniques have enabled the creation of derivatives and analogs of cyclopropanecarboxamide compounds, which have been characterized by various spectroscopic methods to confirm their structure and properties. The research focuses on synthesizing and characterizing N-(arylcarbamothioyl)cyclohexanecarboxamide derivatives, highlighting the versatility of cyclopropanecarboxamides in chemical synthesis (Özer et al., 2009).

• Solid-State Structures

  The solid-state structures of certain cyclopropanecarboxylates, including their synthesis and X-ray crystallography, offer insights into the molecular conformation and potential applications of these compounds in various fields, such as materials science and pharmacology (Haufe et al., 2002).

Applications in Medicinal Chemistry

• Fluorinated Cyclopropanes

  The development of fluorinated cyclopropanes has been of significant interest in medicinal chemistry due to their potential biological activities. Research has explored the synthesis of fluoro, fluoromethyl, and difluoromethylcyclopropanes, demonstrating the importance of these fluorinated cyclopropanes in designing new pharmacologically active compounds (Pons et al., 2021).

• Neurodegenerative Disease Research

  The compound CHF5074, related to N-(3,4-difluorophenyl)-1-(4-fluorophenyl)cyclopropanecarboxamide, has been investigated for its potential in attenuating brain β-amyloid pathology and learning deficits in a mouse model of Alzheimer's disease. This highlights the relevance of cyclopropanecarboxamide derivatives in neurodegenerative disease research (Imbimbo et al., 2009).